Cas no 19856-79-2 (3-Butylmorpholine)

• Product Name: 3-Butylmorpholine
• CAS No: 19856-79-2
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 2196317
• PubChem ID: 20480122
• Update Time: 2025-06-08

3-Butylmorpholine Chemical and Physical Properties

Names and Identifiers

• 3-Butylmorpholine
• 19856-79-2
• AKOS006356536
• EN300-1830574
• DTXSID80607778
• SCHEMBL7511004

• Inchi： 1S/C8H17NO/c1-2-3-4-8-7-10-6-5-9-8/h8-9H,2-7H2,1H3
• InChI Key： KXKXSYDPJSQSPP-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)CCCC

Computed Properties

• Exact Mass: 143.131014166Da
• Monoisotopic Mass: 143.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 85.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-Butylmorpholine

3-Butylmorpholine (CAS No. 19856-79-2): An Overview of Its Properties, Applications, and Recent Research

3-Butylmorpholine (CAS No. 19856-79-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The unique structure of 3-Butylmorpholine makes it an important intermediate in various synthetic pathways and a valuable reagent in chemical reactions.

The chemical formula of 3-Butylmorpholine is C₈H₁₇NO, and it has a molecular weight of 143.22 g/mol. The compound is a colorless liquid with a mild amine-like odor. It is soluble in water and most organic solvents, making it highly versatile for use in different chemical processes. The physical properties of 3-Butylmorpholine, such as its boiling point (140-142°C at 760 mmHg) and melting point (-45°C), contribute to its stability and ease of handling in laboratory and industrial settings.

In the realm of pharmaceutical research, 3-Butylmorpholine has shown promise as a key intermediate in the synthesis of various drugs and biologically active compounds. Its nitrogen-containing ring structure provides a platform for the introduction of functional groups that can modulate biological activity. For instance, recent studies have explored the use of 3-Butylmorpholine-derived compounds in the development of novel antiviral agents and anti-inflammatory drugs.

A notable example is the synthesis of a series of 3-Butylmorpholine-based derivatives that exhibit potent antiviral activity against influenza viruses. These derivatives were found to inhibit viral replication by interfering with key viral enzymes, such as neuraminidase. The high selectivity and low cytotoxicity of these compounds make them attractive candidates for further development as potential therapeutic agents.

Beyond pharmaceutical applications, 3-Butylmorpholine has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the preparation of coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies. For example, researchers have synthesized MOFs using 3-Butylmorpholine-based ligands that exhibit high surface areas and excellent gas adsorption capacities.

In the context of catalysis, 3-Butylmorpholine-derived catalysts have been developed for various organic transformations, including asymmetric synthesis and cross-coupling reactions. These catalysts often exhibit high enantioselectivity and yield, making them valuable tools in the synthesis of chiral molecules used in pharmaceuticals and fine chemicals.

The environmental impact of 3-Butylmorpholine is another area of active research. Studies have investigated its biodegradability and potential ecotoxicity to ensure its safe use in industrial processes. Preliminary results suggest that under certain conditions, 3-Butylmorpholine can be biodegraded by microorganisms, reducing its environmental footprint.

In conclusion, 3-Butylmorpholine (CAS No. 19856-79-2) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique chemical properties make it an essential building block for the synthesis of biologically active compounds and advanced materials. Ongoing research continues to uncover new uses for this versatile compound, highlighting its importance in modern scientific endeavors.